Cas no 1803826-22-3 (Methyl 4,5-dichloropyrimidine-6-acetate)

• Product Name: Methyl 4,5-dichloropyrimidine-6-acetate
• CAS No: 1803826-22-3
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 4826527
• Update Time: 2023-08-19

Methyl 4,5-dichloropyrimidine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-dichloropyrimidine-6-acetate

• Inchi： 1S/C7H6Cl2N2O2/c1-13-5(12)2-4-6(8)7(9)11-3-10-4/h3H,2H2,1H3
• InChI Key： TUCHZLSUOQDHCV-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN=C1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.6
• Topological Polar Surface Area: 52.1